Cas no 2171597-85-4 (tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171597-85-4
• MF: C₁₈H₃₄N₂O₃
• MW: 326.474165439606
• CID: 6357201
• PubChem ID: 165597726
• Update Time: 2025-05-20

tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate
• 2171597-85-4
• EN300-1646356

• Inchi： 1S/C18H34N2O3/c1-16(2,3)23-15(21)20-13-9-12-18(22,14-20)17(19)10-7-5-4-6-8-11-17/h22H,4-14,19H2,1-3H3
• InChI Key： DBWNUADMWKQNGS-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CCCCCCC1)N

Computed Properties

• Exact Mass: 326.25694295g/mol
• Monoisotopic Mass: 326.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171597-85-4)

Tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate, identified by the chemical identifier CAS No. 2171597-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine core, an aminocyclooctyl side chain, and a tert-butyl ester group. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The structure of tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring, a common motif in many bioactive molecules, provides a stable scaffold that can be further modified to enhance binding affinity and selectivity. The presence of the 1-aminocyclooctyl side chain introduces a bulky, rigid structure that can sterically hinder non-specific interactions, thereby improving the compound's pharmacokinetic profile. Additionally, the hydroxypiperidine moiety and the tert-butyl ester group contribute to the overall solubility and metabolic stability of the molecule, making it suitable for systemic administration.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological pathways by targeting receptors and enzymes involved in neural signaling. The tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate structure presents an intriguing possibility for such applications due to its ability to interact with multiple biological targets. For instance, preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of neurodegenerative disorders, where modulation of neurotransmitter release and receptor activity is crucial.

One of the most compelling aspects of tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate is its potential as a tool for investigating the mechanisms underlying various neurological conditions. Researchers have been exploring its interactions with proteins such as G-protein coupled receptors (GPCRs) and ion channels, which are key players in neural communication. The bulky 1-aminocyclooctyl group can serve as a hydrophobic anchor, facilitating tight binding to these targets, while the hydroxypiperidine moiety can engage in hydrogen bonding or other polar interactions to enhance affinity.

The tert-butyl ester group, while primarily serving as a protecting group in synthetic chemistry, also contributes to the compound's overall stability. This feature is particularly important in pharmaceutical applications, where metabolic degradation can significantly reduce drug efficacy. Furthermore, the ester group can be readily hydrolyzed under physiological conditions, releasing active species that can exert their biological effects. This dual functionality makes tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate a versatile scaffold for designing prodrugs or bioactive derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of complex molecules like tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate with high accuracy. These computational studies have provided valuable insights into how different functional groups within the molecule interact with biological targets at an atomic level. Such information is crucial for optimizing lead compounds during drug development pipelines, ensuring that final candidates exhibit high potency and minimal off-target effects.

In addition to its potential applications in neurology, tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate has shown promise in other therapeutic areas as well. For example, its structural features may make it useful for developing compounds that target inflammation or pain signaling pathways. The ability to fine-tune its chemical properties allows medicinal chemists to explore various derivatives that could enhance therapeutic efficacy while minimizing side effects.

The synthesis of tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires multi-step synthetic routes that often involve advanced techniques such as transition-metal catalysis or enzymatic transformations. However, these synthetic strategies also offer opportunities for introducing additional functional groups or modifications that could further enhance the compound's biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like tert-butyl 3-(1-aminocyclooctyl)-3-hydroxypiperidine-1-carboxylate are likely to play an increasingly important role in drug discovery and development. Their unique structural features provide a rich foundation for designing molecules with tailored biological activities, making them valuable assets in the pharmaceutical industry's quest for novel treatments.